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Compound of Interest

Compound Name: 4-Methylumbelliferyl butyrate

Cat. No.: B108483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Methylumbelliferyl butyrate, a widely

used fluorogenic substrate in biochemical assays. This document details its alternative names,

physicochemical properties, and provides a comprehensive experimental protocol for its use in

detecting and quantifying esterase and lipase activity.

Nomenclature and Identification
4-Methylumbelliferyl butyrate is known by several alternative names in scientific literature

and commercial products. A clear understanding of this nomenclature is crucial for accurate

literature searches and product identification.
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Identifier Type Identifier Source

IUPAC Name
(4-methyl-2-oxochromen-7-yl)

butanoate
PubChem[1]

CAS Number 17695-46-4 Santa Cruz Biotechnology[2]

Synonym 4-Methylcoumarin-7-yl butyrate Santa Cruz Biotechnology[2]

Synonym
Butyric acid 4-

methylumbelliferyl ester
Chem-Impex[3]

Synonym Butyryl 4-methylumbelliferone CAS Common Chemistry[4]

Synonym 4-Methylumbelliferone butyrate CAS Common Chemistry[4]

Abbreviation 4-MUB PubChem[1]

Abbreviation MU-Bu Sigma-Aldrich[5]

Molecular Formula C14H14O4 Santa Cruz Biotechnology[2]

Molecular Weight 246.26 g/mol Santa Cruz Biotechnology[2]

Principle of Detection: A Fluorogenic
Transformation
4-Methylumbelliferyl butyrate is a non-fluorescent molecule. Its utility as a substrate lies in its

enzymatic hydrolysis by esterases, such as butyrate esterase and lipase. This reaction cleaves

the butyrate group, releasing the highly fluorescent product, 4-methylumbelliferone (4-MU),

also known as hymecromone. The intensity of the fluorescence emitted by 4-MU is directly

proportional to the enzymatic activity, allowing for sensitive quantification. The fluorescence of

4-MU is pH-dependent, with optimal emission at a higher pH.
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Enzymatic Hydrolysis

4-Methylumbelliferyl Butyrate
(Non-fluorescent)

Esterase / Lipase

Substrate

4-Methylumbelliferone (4-MU)
(Highly Fluorescent)

Product 1

Butyric Acid

Product 2
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1. Preparation

2. Assay Execution

3. Data Acquisition & Analysis

Prepare Reagents:
- Substrate Stock (4-MUB in DMSO)

- Assay Buffer
- Stop Solution

- 4-MU Standard

Dispense Reagents & Samples
into 96-well plate

Prepare Samples:
- Enzyme Dilutions
- Controls (Blanks)

Incubate at 37°C

Stop Reaction
(add Stop Solution)

Measure Fluorescence
(Ex: ~365nm, Em: ~445nm)

Generate Standard Curve
(4-MU concentration vs. Fluorescence)

Calculate Enzyme Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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